Methyl 2,2-dimethylpiperidine-4-carboxylate
Description
“Methyl 2,2-dimethylpiperidine-4-carboxylate” is a chemical compound with the molecular formula C9H17NO2 . It has a molecular weight of 171.24.
Molecular Structure Analysis
The molecular structure of “Methyl 2,2-dimethylpiperidine-4-carboxylate” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, and two methyl groups attached to the 2nd carbon atom of the ring. The 4th carbon atom of the ring is attached to a carboxylate group, which is further attached to a methyl group .Scientific Research Applications
Synthesis of Pharmacologically Active Piperidine Derivatives
Piperidine derivatives are pivotal in the pharmaceutical industry, with applications spanning over twenty classes of drugs, including alkaloids . Methyl 2,2-dimethylpiperidine-4-carboxylate serves as a key intermediate in synthesizing various biologically active piperidine compounds. These derivatives are explored for their potential as therapeutic agents due to their presence in numerous medicinal compounds.
Development of Antitubercular Agents
This compound is utilized in synthesizing antitubercular agents . The fight against tuberculosis (TB) requires the development of novel drugs, and Methyl 2,2-dimethylpiperidine-4-carboxylate provides a foundation for creating new molecules with potential antitubercular properties.
Creation of Aminopyrazine Inhibitors
Researchers use Methyl 2,2-dimethylpiperidine-4-carboxylate in the synthesis of aminopyrazine inhibitors . These inhibitors are significant in developing treatments for various diseases, as they can interfere with enzymatic processes within pathogens or diseased cells.
Formulation of Protein Kinase D Inhibitors
The compound is instrumental in formulating orally available naphthyridine protein kinase D inhibitors . Protein kinase D plays a role in multiple cellular processes, and its inhibitors are researched for their potential in treating cancer and other diseases.
Asymmetric Hydrogenation Catalysts
Methyl 2,2-dimethylpiperidine-4-carboxylate is used in creating scalable catalysts for asymmetric hydrogenation of sterically demanding aryl enamide . Asymmetric hydrogenation is a critical reaction in producing chiral compounds, which are essential in the pharmaceutical industry.
Directed Transition Metal-Catalyzed sp3 C-H Activation
This compound acts as a reactant for C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation . This process is important for modifying the structure of piperidine rings, leading to new compounds with potential applications in drug development.
properties
IUPAC Name |
methyl 2,2-dimethylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-9(2)6-7(4-5-10-9)8(11)12-3/h7,10H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHRJLBSZEZWTNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCN1)C(=O)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,2-dimethylpiperidine-4-carboxylate | |
CAS RN |
1782871-73-1 |
Source
|
| Record name | methyl 2,2-dimethylpiperidine-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(allylsulfanyl)-1-benzyl-1H-imidazol-5-yl]methanol](/img/structure/B2608539.png)
![3-[Methyl(phenylmethoxycarbonyl)amino]benzoic acid](/img/structure/B2608540.png)
![N-(6-(benzo[d][1,3]dioxol-5-ylmethoxy)pyrimidin-4-yl)-3-methyl-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2608545.png)
![4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-7-methoxychromen-2-one](/img/structure/B2608551.png)
![N-([2,3'-bifuran]-5-ylmethyl)benzofuran-2-carboxamide](/img/structure/B2608552.png)
![[3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride](/img/structure/B2608557.png)
